BENGHE Foundational & Exploratory

Check Availability & Pricing

Preliminary Investigation of Pentapeptide-31's
Anti-Aging Properties: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentapeptide-31

Cat. No.: B612795

A comprehensive review of the available scientific evidence on a peptide ingredient often
referred to as Pentapeptide-31, with a focus on its potential anti-aging effects on the skin. This
document clarifies the existing nomenclature and presents in-vitro and clinical data associated
with a closely related and scientifically documented molecule, Acetyl Dipeptide-31 Amide.

Introduction

The quest for effective anti-aging ingredients is a cornerstone of dermatological and cosmetic
research. Peptides, short chains of amino acids, have emerged as a promising class of active
compounds due to their ability to mimic natural biological signaling molecules, thereby
influencing cellular processes related to skin aging. This technical guide provides a preliminary
investigation into the anti-aging properties attributed to "Pentapeptide-31."

Initial research into commercially available information on Pentapeptide-31 reveals claims of
its ability to support cell regeneration and enhance the synthesis of vital extracellular matrix
proteins. However, a thorough review of the scientific literature indicates a significant lack of
robust, peer-reviewed data specifically under the "Pentapeptide-31" identifier. In contrast,
substantial scientific evidence exists for a closely related molecule, Acetyl Dipeptide-31 Amide,
also known by the development code AP31. Given the detailed in-vitro and clinical data
available for AP31, this whitepaper will focus on the scientifically validated anti-aging properties
of this molecule, which may be the underlying active ingredient in products marketed as
containing Pentapeptide-31.
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According to the International Nomenclature of Cosmetic Ingredients (INCI), Pentapeptide-31
is a synthetic peptide, and one of its trade names is Survixyl IS™.[1][2][3][4] This ingredient is
purported to preserve the niche environment of epidermal stem cells and aid in cellular
preservation under stress.[1] Separately, Acetyl Dipeptide-31 Amide is defined as the product
obtained from the acetylation of Dipeptide-31, with its C-terminus being an amide. While a
definitive public link between these two INCI names is not established, the robust scientific data
for Acetyl Dipeptide-31 Amide provides the most reliable foundation for understanding the
potential anti-aging efficacy.

Mechanism of Action: Insights from Acetyl
Dipeptide-31 Amide (AP31) Studies

Recent preclinical and clinical studies on Acetyl Dipeptide-31 Amide (AP31) have elucidated its
multifaceted mechanism of action in combating the signs of skin aging. The primary pathways
influenced by AP31 include the modulation of inflammatory responses and the enhancement of
the skin's extracellular matrix (ECM).

Anti-inflammatory Effects

Chronic inflammation, or "inflammaging,” is a key driver of the aging process in the skin. AP31
has demonstrated significant anti-inflammatory properties in in-vitro studies. Treatment of skin
cells with AP31 resulted in a statistically significant reduction in the release of several pro-
inflammatory mediators, including interleukins (IL-4, IL-6, IL-8, IL-17) and tumor necrosis factor-
alpha (TNF-a). By mitigating the inflammatory cascade, AP31 helps to reduce the cellular
stress that contributes to the degradation of the dermal matrix and the visible signs of aging.

Extracellular Matrix Enhancement

The structural integrity and youthful appearance of the skin are largely dependent on a healthy
and abundant extracellular matrix, which is primarily composed of collagen and elastin fibers.
In-vitro studies on human dermal fibroblasts have shown that AP31 significantly upregulates
the expression of key ECM components. Furthermore, studies on human skin explants have
confirmed these findings, demonstrating a significant increase in crucial ECM biomarkers.

The following signaling pathway illustrates the proposed mechanism of action for Acetyl
Dipeptide-31 Amide in enhancing the extracellular matrix:
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Figure 1: Proposed mechanism of Acetyl Dipeptide-31 Amide in stimulating dermal fibroblasts
to enhance the synthesis of key extracellular matrix components.

Quantitative Data from In-Vitro and Clinical Studies

The following tables summarize the key quantitative findings from preclinical and clinical
evaluations of Acetyl Dipeptide-31 Amide (AP31).

Table 1: In-Vitro Effects of Acetyl Dipeptide-31 Amide on Extracellular Matrix Components
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Biomarker Method Result o
Significance
ELISA on cultured Statistically significant P < 0.05 vs. vehicle
Procollagen i .
dermal fibroblasts increase control
Elasti ELISA on cultured Statistically significant P < 0.05 vs. vehicle
astin
dermal fibroblasts increase control
b ] ELISA on cultured Statistically significant P < 0.05 vs. vehicle
ecorin
dermal fibroblasts increase control
] ) ELISA on cultured Statistically significant P < 0.05 vs. vehicle
Fibronectin

dermal fibroblasts

increase

control

Hyaluronic Acid

ELISA on cultured

dermal fibroblasts

Statistically significant

increase

P < 0.05 vs. vehicle

control

ECM Biomarkers

Analysis of human

skin explants (8 days)

Statistically significant

increase

Not specified

Table 2: Clinical Efficacy of a Formulation Containing Acetyl Dipeptide-31 Amide (16-week

study)

Clinical Endpoint

Method

Result

Jawline Sagging

Clinical evaluation

Improvement observed

Global Lift

Clinical evaluation

Improvement observed

Nasolabial Fold Appearance

Clinical evaluation

Improvement observed

Fine Lines and Wrinkles

Clinical evaluation

Improvement observed

Skin Smoothness

Clinical evaluation

Improvement observed

Skin Tone

Clinical evaluation

Improvement observed

Hyperpigmentation

Clinical evaluation

Improvement observed

Experimental Protocols
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While the full, detailed protocols are proprietary to the conducting research bodies, the
published literature provides an overview of the methodologies employed in the evaluation of
Acetyl Dipeptide-31 Amide.

In-Vitro Anti-inflammatory Assay

A general workflow for assessing the anti-inflammatory effects of a test compound on skin cells
Is outlined below.
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Figure 2: A generalized workflow for an in-vitro anti-inflammatory assay to evaluate the efficacy
of a peptide.

In-Vitro Extracellular Matrix Synthesis Assay

The following diagram illustrates a typical experimental procedure to quantify the effect of a
peptide on the production of ECM components by dermal fibroblasts.
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Figure 3: A standard workflow for an in-vitro assay to measure the synthesis of extracellular
matrix proteins.

Sirtuin Activity Assay

While no direct evidence links Pentapeptide-31 or Acetyl Dipeptide-31 Amide to sirtuin
activation, a general protocol for measuring sirtuin activity is provided for informational
purposes. A common method is a two-step fluorometric assay.
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Figure 4: A generalized workflow for a fluorometric sirtuin activity assay.
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Conclusion

The preliminary investigation into the anti-aging properties of "Pentapeptide-31" reveals a
complex landscape of commercial claims and a notable absence of specific, peer-reviewed
scientific data under this name. However, the robust body of evidence for Acetyl Dipeptide-31
Amide (AP31) provides a strong indication of the potential anti-aging mechanisms that may be
associated with products containing these or similar peptides.

The scientifically validated activities of AP31, including its anti-inflammatory effects and its
ability to significantly boost the production of key extracellular matrix components like collagen
and elastin, position it as a promising ingredient for anti-aging skincare formulations. The
clinical data further supports its efficacy in improving visible signs of aging.

It is crucial for researchers, scientists, and drug development professionals to be aware of the
specific nomenclature and to rely on ingredients with a solid foundation of scientific evidence.
While the name "Pentapeptide-31" is used in the cosmetic industry, the detailed technical
understanding of its anti-aging properties is best derived from the research conducted on
Acetyl Dipeptide-31 Amide. Further studies are warranted to clarify the exact relationship
between these two molecules and to further explore the full potential of these peptides in
dermatology and cosmetic science. There is currently no direct scientific evidence to support a
role for Pentapeptide-31 or Acetyl Dipeptide-31 Amide in the activation of sirtuins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preliminary Investigation of Pentapeptide-31's Anti-
Aging Properties: A Technical Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612795#preliminary-investigation-of-pentapeptide-
31-s-anti-aging-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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